Cas no 59875-94-4 (1,3-Propanedione, 2-ethyl-1,3-diphenyl-)

• Product Name: 1,3-Propanedione, 2-ethyl-1,3-diphenyl-
• CAS No: 59875-94-4
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 336987
• PubChem ID: 10514968
• Update Time: 2025-04-19

1,3-Propanedione, 2-ethyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 2-ethyl-1,3-diphenyl-
• 2-ethyl-1,3-diphenylpropane-1,3-dione
• 1,3-diphenyl-2-ethyl-1,3-propanedione
• SCHEMBL1704486
• 59875-94-4
• Dibenzoylpropan
• DTXSID40441135
• GDWNXHRQHMXRKK-UHFFFAOYSA-N

• Inchi： 1S/C17H16O2/c1-2-15(16(18)13-9-5-3-6-10-13)17(19)14-11-7-4-8-12-14/h3-12,15H,2H2,1H3
• InChI Key： GDWNXHRQHMXRKK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 252.11508
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones